1-ethynyl-1-(methoxymethyl)cyclopentane
Overview
Description
1-Ethynyl-1-(methoxymethyl)cyclopentane (EMMC) is a cyclic alkene compound with a single ethynyl group and a methoxymethyl substituent. EMMC is an important and widely studied compound in synthetic organic chemistry due to its versatile reactivity and wide range of applications. This compound is a useful intermediate for the synthesis of various organic compounds and has been used in a variety of scientific research applications.
Scientific Research Applications
1-ethynyl-1-(methoxymethyl)cyclopentane has been widely studied and used in a variety of scientific research applications. It has been used as a synthetic intermediate for the synthesis of drugs, polymers, and other organic compounds. Additionally, it has also been used in the synthesis of organometallic compounds and catalysts.
Mechanism of Action
The mechanism of action of 1-ethynyl-1-(methoxymethyl)cyclopentane is based on its ability to form stable bonds with other molecules. The ethynyl group of 1-ethynyl-1-(methoxymethyl)cyclopentane is able to form strong bonds with other molecules, allowing it to be used as a reactive intermediate in the synthesis of various organic compounds. Additionally, the methoxymethyl substituent of 1-ethynyl-1-(methoxymethyl)cyclopentane is able to form hydrogen bonds with other molecules, allowing it to act as a solvent or catalyst in certain reactions.
Biochemical and Physiological Effects
1-ethynyl-1-(methoxymethyl)cyclopentane is not known to have any direct biochemical or physiological effects on humans or animals. However, it is important to note that 1-ethynyl-1-(methoxymethyl)cyclopentane has been used as a synthetic intermediate in the synthesis of various drugs and other compounds, and these compounds may have biochemical and physiological effects.
Advantages and Limitations for Lab Experiments
1-ethynyl-1-(methoxymethyl)cyclopentane has several advantages for use in laboratory experiments. It is a very versatile compound and can be used in a variety of synthesis reactions. Additionally, 1-ethynyl-1-(methoxymethyl)cyclopentane has a low boiling point and is very stable, making it ideal for use in a variety of laboratory experiments.
The main limitation of 1-ethynyl-1-(methoxymethyl)cyclopentane for use in laboratory experiments is its reactivity. 1-ethynyl-1-(methoxymethyl)cyclopentane is a very reactive compound and can react with other molecules in unpredictable ways. Additionally, 1-ethynyl-1-(methoxymethyl)cyclopentane is a flammable compound and should be handled with caution.
Future Directions
The future of 1-ethynyl-1-(methoxymethyl)cyclopentane research is promising. 1-ethynyl-1-(methoxymethyl)cyclopentane has many potential applications in the synthesis of drugs, polymers, and other organic compounds. Additionally, 1-ethynyl-1-(methoxymethyl)cyclopentane has potential applications in the synthesis of catalysts and organometallic compounds. Furthermore, 1-ethynyl-1-(methoxymethyl)cyclopentane could be used as a solvent or catalyst in a variety of laboratory experiments. Finally, 1-ethynyl-1-(methoxymethyl)cyclopentane could be used as a starting material for the synthesis of other compounds, such as cyclic alkenes and cyclic amines.
Synthesis Methods
The most common method for synthesizing 1-ethynyl-1-(methoxymethyl)cyclopentane is the Wittig reaction. This reaction involves the reaction of a phosphonium salt with an aldehyde or ketone to form an alkene. The Wittig reaction is a very efficient and reliable method for synthesizing 1-ethynyl-1-(methoxymethyl)cyclopentane and other cyclic alkenes.
In addition to the Wittig reaction, 1-ethynyl-1-(methoxymethyl)cyclopentane can also be synthesized using the Horner-Wadsworth-Emmons reaction. This reaction involves the reaction of a phosphonium salt with an ester to form an alkene. This reaction is also very efficient and can be used to synthesize 1-ethynyl-1-(methoxymethyl)cyclopentane in a shorter amount of time than the Wittig reaction.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 1-ethynyl-1-(methoxymethyl)cyclopentane can be achieved through a multi-step process involving the conversion of readily available starting materials into the desired product.", "Starting Materials": [ "Cyclopentadiene", "Methanol", "Sodium hydride", "Bromoethane", "Sodium amide", "Acetylene" ], "Reaction": [ "Step 1: Cyclopentadiene is reacted with methanol in the presence of sodium hydride to form 1-methoxymethylcyclopentene.", "Step 2: 1-methoxymethylcyclopentene is reacted with bromoethane in the presence of sodium amide to form 1-(bromoethyl)-1-methoxymethylcyclopentane.", "Step 3: 1-(bromoethyl)-1-methoxymethylcyclopentane is reacted with acetylene in the presence of a palladium catalyst to form 1-ethynyl-1-(methoxymethyl)cyclopentane." ] } | |
CAS RN |
2721393-16-2 |
Product Name |
1-ethynyl-1-(methoxymethyl)cyclopentane |
Molecular Formula |
C9H14O |
Molecular Weight |
138.2 |
Purity |
95 |
Origin of Product |
United States |
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